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Compound of Interest

Compound Name: CC15009

Cat. No.: B15611998

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of
CC15009, a potent xanthine oxidoreductase (XOR) inhibitor intended for laboratory use only.
Adherence to these procedures is critical to ensure the safety of laboratory personnel and to
maintain compliance with environmental regulations. CC15009, with CAS number 2482713-67-
5, is a solid organic compound with a molecular formula of C20H21CI2Ns0O2 and a molecular
weight of 434.32.[1] While specific hazard data is not publicly available, its potent biological
activity necessitates careful handling and disposal.

Researchers, scientists, and drug development professionals must consult the official Safety
Data Sheet (SDS) provided by the supplier for complete and definitive guidance. The following
procedures are based on best practices for the disposal of potent, non-volatile solid chemical
waste in a laboratory setting and should be considered a baseline for safe operations.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that all personnel are wearing the
appropriate Personal Protective Equipment (PPE).
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Personal Protective Equipment (PPE) Specification

Gloves Nitrile or other chemically resistant gloves.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

Lab Coat Standard laboratory coat.

Not generally required for handling small
quantities of non-volatile solids in a well-

Respiratory Protection ventilated area. If creating dust or aerosols is
likely, a NIOSH-approved respirator is

recommended.

Disposal Plan: Step-by-Step Guidance

1. Waste ldentification and Segregation:

o Contaminated Solids: This includes any disposable lab supplies such as pipette tips, tubes,
and gloves that have come into direct contact with CC150009.

¢ Unused or Expired Compound: Pure CC15009 that is no longer needed.

o Contaminated Solvents: Any solvents used to clean glassware or surfaces that are
contaminated with CC15009.

2. Waste Collection and Storage:
e Solid Waste:

o Collect all contaminated solid waste in a designated, leak-proof, and clearly labeled
hazardous waste container.

o The container label should include: "Hazardous Waste," "CC15009 Solid Waste," the
primary hazards (e.g., "Toxic,” "Potent Compound"), and the date of accumulation.

e Unused Compound:
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o Keep the compound in its original, tightly sealed container.

o Label as "Hazardous Waste for Disposal" and include the chemical name "CC15009."

e Liquid Waste (Contaminated Solvents):
o Collect in a separate, compatible, and clearly labeled hazardous waste container.

o The label should include: "Hazardous Waste," "CC15009 in [Solvent Name]," and the
approximate concentration.

3. Final Disposal:

o All waste streams containing CC15009 must be disposed of through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

e Do not dispose of CC15009 down the drain or in regular trash.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols Cited

While no experimental protocols for the disposal of CC15009 are publicly available, the
procedures outlined above are derived from standard laboratory safety protocols for handling
potent chemical compounds. The information regarding the identity and properties of CC15009
is based on publicly available data from chemical suppliers and scientific publications.[1][2] A
recent study highlighted its efficacy and safety profile in preclinical models, underscoring its
potent biological activity.

CC15009 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste
generated from working with CC15009.
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CC15009 Disposal Workflow
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Caption: Logical workflow for the safe segregation and disposal of CC15009 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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